N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)sulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride

Specification

• CAS No.: 1216654-06-6
• Molecular Formula: C21H26ClN3O4S2
• Molecular Weight: 484.03
• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)sulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide;hydrochloride
• Standard InChI: InChI=1S/C21H25N3O4S2.ClH/c1-15-6-5-7-18-20(15)22-21(29-18)24(13-12-23(2)3)19(25)14-30(26,27)17-10-8-16(28-4)9-11-17;/h5-11H,12-14H2,1-4H3;1H
• Standard InChI Key: AGUBFQNXXFVWQF-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)CS(=O)(=O)C3=CC=C(C=C3)OC.Cl

Introduction

N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)sulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride is a complex organic compound with significant potential in pharmaceutical chemistry. Its molecular formula is C24H30N4O2S, and it has a molecular weight of approximately 488.0 g/mol. This compound is classified as a sulfonamide derivative and an amide, featuring a dimethylaminoethyl group, a methoxyphenyl sulfonyl moiety, and a benzo[d]thiazole derivative.

Structural Features and Classification

• Chemical Structure: The compound includes a dimethylaminoethyl group, a methoxyphenyl sulfonyl moiety, and a benzo[d]thiazole derivative. These functional groups contribute to its potential biological activity, particularly in enzyme inhibition or receptor modulation.

• Classification: It is categorized as a sulfonamide derivative, known for diverse biological activities such as antibacterial and anti-inflammatory properties. Additionally, it is classified as an amide due to the presence of the acetamide group.

Synthesis and Analytical Techniques

• Synthesis: The synthesis involves multi-step organic reactions, requiring careful control of conditions like temperature, solvent choice (e.g., dichloromethane or ethanol), and catalysts to optimize yield and purity.

• Analytical Techniques: Techniques such as nuclear magnetic resonance spectroscopy (NMR) and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the synthesized compound.

Potential Applications and Biological Activity

• Potential Applications: This compound has potential applications in pharmacology, particularly as a lead compound for developing new drugs targeting inflammatory diseases or conditions mediated by enzyme activity.

• Biological Activity: Compounds with similar structures often act through inhibition of specific enzymes or receptors involved in disease pathways, such as cyclooxygenase enzymes relevant in inflammatory processes.

Chemical Reactions and Stability

• Chemical Reactions: The compound can undergo various chemical reactions typical for sulfonamides and amides, influenced by factors like temperature, pH, and solvent system.

• Stability: Understanding these reactions is crucial for optimizing the compound's stability and efficacy in pharmaceutical formulations.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
N-(2-(dimethylamino)ethyl)-2-((4-methoxyphenyl)sulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride	C24H30N4O2S	488.0 g/mol	Inflammatory diseases, enzyme-mediated conditions
N-(2-(dimethylamino)ethyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide hydrochloride	Not specified	Not specified	Oncology, targeting prostaglandin E2 receptors
Ethyl 2-[(4-methoxyphenyl)sulfonyl-[4-[(4-methoxyphenyl)sulfonylamino]naphthalen-1-yl]amino]acetate	C28H28N2O8S2	Not specified	Not detailed in available sources